(1-methoxy-1-oxohexan-2-yl)azanium;chloride

• IUPAC Name: (1-methoxy-1-oxohexan-2-yl)azanium;chloride
• InChI: InChI=1S/C7H15NO2.ClH/c1-3-4-5-6(8)7(9)10-2;/h6H,3-5,8H2,1-2H3;1H
• InChI Key: FMMOVZRXLNVNBI-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C(=O)OC)[NH3+].[Cl-]
• Molecular Formula: C7H16ClNO2
• Molecular Weight: 181.66 g/mol

Description

The compound with the identifier “(1-methoxy-1-oxohexan-2-yl)azanium;chloride” is a chemical substance listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of this compound involves specific synthetic routes and reaction conditions. Detailed methods for its synthesis are often found in scientific literature and patents. For example, one method involves the use of specific solvents and reagents under controlled conditions to achieve the desired product .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods are designed to be cost-effective and scalable for commercial production .

Chemical Reactions Analysis

Types of Reactions

The compound undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons and can be facilitated by oxidizing agents.

Reduction: This reaction involves the gain of electrons and can be facilitated by reducing agents.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts. The conditions for these reactions can vary, but they often require specific temperatures, pressures, and solvents .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions may yield substituted compounds .

Scientific Research Applications

The compound “(1-methoxy-1-oxohexan-2-yl)azanium;chloride” has several scientific research applications, including:

Chemistry: It is used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: It may be used in biological studies to understand its effects on biological systems.

Medicine: The compound could have potential therapeutic applications, although further research is needed to confirm its efficacy and safety.

Industry: It is used in the production of various industrial products due to its unique chemical properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to certain receptors or enzymes, leading to a cascade of biochemical events that result in its observed effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to “(1-methoxy-1-oxohexan-2-yl)azanium;chloride” include other chemicals with comparable structures and properties. Examples of similar compounds can be found in the PubChem database, where they are listed based on their structural and functional similarities .

Uniqueness

This uniqueness makes it a valuable compound for various scientific and industrial purposes .